Cas no 25234-50-8 (10h-phenothiazine-2-carboxylic Acid)

• Product Name: 10h-phenothiazine-2-carboxylic Acid
• CAS No: 25234-50-8
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 1421707
• PubChem ID: 22711593
• Update Time: 2025-04-20

10h-phenothiazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 10h-phenothiazine-2-carboxylic Acid
• CTK0J4256
• SureCN3586011
• AG-E-76720
• phenothiazine-2-carboxylic acid
• SPB-80443
• Phenothiazin-2-carbonsaeure
• 2-carboxyphenothiazine
• CTK0J4256; SureCN3586011; AG-E-76720; phenothiazine-2-carboxylic acid; SPB-80443; Phenothiazin-2-carbonsaeure; 2-carboxyphenothiazine; 2-CARBOXYPHENOTHIAZINE;
• CS-0254317
• 25234-50-8
• A901604
• SCHEMBL3586011
• CBFANMJNNUVDTB-UHFFFAOYSA-N
• DTXSID30627688

• Inchi： 1S/C13H9NO2S/c15-13(16)8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)17-12/h1-7,14H,(H,15,16)
• InChI Key： CBFANMJNNUVDTB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 243.03547
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 49.33